Ethyl 1-ethyl-6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Molecular Formula: C19H26N2O6
• Molecular Weight: 378.4 g/mol
• IUPAC Name: ethyl 3-ethyl-4-methyl-2-oxo-6-(3,4,5-trimethoxyphenyl)-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C19H26N2O6/c1-7-21-11(3)15(18(22)27-8-2)16(20-19(21)23)12-9-13(24-4)17(26-6)14(10-12)25-5/h9-10,16H,7-8H2,1-6H3,(H,20,23)
• InChI Key: DKMIIGDPZFVTKS-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C(NC1=O)C2=CC(=C(C(=C2)OC)OC)OC)C(=O)OCC)C

Description

Ethyl 1-ethyl-6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various biological and medical fields. This compound is commonly referred to as TEMPO and is known for its unique properties that make it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of TEMPO involves its ability to scavenge free radicals and prevent oxidative stress. TEMPO can effectively donate an electron to free radicals, thereby neutralizing them and preventing cellular damage.
Biochemical and Physiological Effects:
TEMPO has been shown to have various biochemical and physiological effects. It has been shown to improve glucose tolerance and insulin sensitivity in animal models, suggesting its potential application in the treatment of diabetes. TEMPO has also been shown to have anti-inflammatory effects and can effectively reduce inflammation in various animal models.

Advantages and Limitations for Lab Experiments

TEMPO has several advantages for use in lab experiments. It is relatively easy to synthesize and has a long shelf life, making it a convenient compound to work with. However, one of the limitations of TEMPO is its low solubility in water, which can make it challenging to use in aqueous solutions.

Future Directions

There are several future directions for the use of TEMPO in scientific research. One of the most promising applications of TEMPO is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. TEMPO has been shown to have neuroprotective effects and can effectively prevent neuronal damage in animal models of these diseases. Additionally, TEMPO has potential applications in the field of regenerative medicine, where it can be used to promote tissue repair and regeneration.
Conclusion:
In conclusion, TEMPO is a promising compound that has numerous potential applications in various biological and medical fields. Its unique properties make it a valuable tool for scientific research, and its potential applications in the treatment of various diseases make it an exciting area of research for the future.

Synthesis Methods

The synthesis of TEMPO involves the reaction of ethyl 6-methyl-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate with ethylamine under specific reaction conditions. The reaction proceeds through a series of steps, which result in the formation of TEMPO as the final product.

Scientific Research Applications

TEMPO has found numerous applications in the field of scientific research. One of the most significant applications of TEMPO is in the study of oxidative stress. TEMPO has been shown to act as a potent antioxidant and can effectively scavenge free radicals, which are known to cause cellular damage.